4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde

• Molecular Formula: C11H8N2O2
• Molecular Weight: 200.19 g/mol
• IUPAC Name: 4H-imidazo[2,1-c][1,4]benzoxazine-7-carbaldehyde
• InChI: InChI=1S/C11H8N2O2/c14-6-8-1-2-9-10(5-8)15-7-11-12-3-4-13(9)11/h1-6H,7H2
• InChI Key: ABKQQRNYBFCLTQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=NC=CN2C3=C(O1)C=C(C=C3)C=O

Description

4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde is a useful research compound. Its molecular formula is C11H8N2O2 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a vial, were added copper(I) iodide (27.8 mg, 0.146 mmol), 3-(1H-imidazol-2-ylmethoxy)-4-iodobenzaldehyde (127.7 mg, 0.389 mmol), cesium carbonate (267 mg, 0.819 mmol) and a stir bar. The reaction vial was purged with Argon 3 times. The (R,R)-(−)-N,N′-dimethyl-1,2-cyclohexanediamine (50 mg, 0.352 mmol) and DMF (2 ml) were added. The mixture was heated at 110° C. for 1 h. LCMS showed product formation. The mixture was filtered and purified on reverse phase HPLC to afford desired product (24.8 mg, 0.124 mmol, 31.8% yield).